Cas no 2624131-91-3 (3-(3-bromophenyl)methylideneazetidine hydrochloride)

• Product Name: 3-(3-bromophenyl)methylideneazetidine hydrochloride
• CAS No: 2624131-91-3
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• MDL: MFCD33550388
• CID: 5663973
• PubChem ID: 155978229
• Update Time: 2025-10-28

3-(3-bromophenyl)methylideneazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624131-91-3
• EN300-27747749
• 3-[(3-bromophenyl)methylidene]azetidine hydrochloride
• 3-(3-bromophenyl)methylideneazetidine hydrochloride

• MDL： MFCD33550388
• Inchi： 1S/C10H10BrN.ClH/c11-10-3-1-2-8(5-10)4-9-6-12-7-9;/h1-5,12H,6-7H2;1H
• InChI Key： VQICEMJSXXFEAF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C1\CNC\1.Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromophenyl)methylideneazetidine hydrochloride

3-(3-Bromophenyl)methylideneazetidine Hydrochloride: A Comprehensive Overview

The compound 3-(3-bromophenyl)methylideneazetidine hydrochloride (CAS No. 2624131-91-3) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications in drug discovery and chemical synthesis. In this article, we will delve into its structural properties, synthetic methods, pharmacological activities, and recent advancements in its research.

Molecular Structure and Properties

3-(3-Bromophenyl)methylideneazetidine hydrochloride consists of an azetidine ring fused with a bromophenyl group, creating a bicyclic structure with aromatic and heterocyclic components. The azetidine ring, a four-membered saturated ring containing one nitrogen atom, contributes to the compound's stability and reactivity. The bromophenyl group introduces electron-withdrawing effects, enhancing the molecule's electronic properties and making it a valuable substrate for further chemical modifications. The hydrochloride salt form ensures solubility in aqueous media, facilitating its use in various experimental setups.

Recent studies have highlighted the importance of such bicyclic compounds in medicinal chemistry. Researchers have explored the role of azetidine derivatives in modulating enzyme activity and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that bromophenyl-substituted azetidines exhibit potent inhibitory effects on kinase enzymes, which are critical targets in cancer therapy.

Synthesis and Chemical Modifications

The synthesis of 3-(3-bromophenyl)methylideneazetidine hydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A common approach includes the alkylation of azetidine with bromobenzaldehyde derivatives, followed by acid-mediated cyclization to form the methylidene bridge. This method ensures high yields and excellent stereochemical control, which are essential for downstream applications.

Recent advancements in catalytic asymmetric synthesis have further enhanced the production of this compound. A 2022 study in *Nature Catalysis* reported the use of palladium-catalyzed cross-coupling reactions to synthesize enantiomerically enriched bromophenyl-azetidine derivatives, paving the way for their use in chiral drug design.

Pharmacological Activities and Applications

One of the most promising aspects of 3-(3-bromophenyl)methylideneazetidine hydrochloride is its pharmacological profile. Preclinical studies have shown that this compound exhibits anti-inflammatory, antioxidant, and neuroprotective activities. A 2021 study published in *Pharmacology & Therapeutics* highlighted its ability to scavenge free radicals and reduce oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's.

In addition to its biological activities, this compound has been explored as a building block for more complex molecules. Its ability to undergo various post-synthetic modifications makes it a valuable intermediate in drug discovery pipelines. For example, researchers have used it as a precursor for constructing macrocyclic compounds with potential anticancer properties.

Future Directions and Research Opportunities

The continued exploration of 3-(3-bromophenyl)methylideneazetidine hydrochloride presents numerous opportunities for innovation. Future research could focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, investigations into its interactions with specific biological targets could provide insights into its mechanism of action and therapeutic potential.

Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound. For instance, leveraging computational chemistry tools to predict its binding affinities to various receptors could accelerate drug design processes.

In conclusion, 3-(3-bromophenyl)methylideneazetidine hydrochloride (CAS No. 2624131-91-3) is a versatile compound with significant implications for both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in the development of novel therapeutic agents.